Cas no 2891580-21-3 ((3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)

• Product Name: (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile
• CAS No: 2891580-21-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6801232
• PubChem ID: 155905419
• Update Time: 2025-05-19

(3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2891580-21-3
• (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxopyrrolidine-3-carbonitrile
• G79548
• PS-18598
• (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile

• Inchi： 1S/C10H14N2O/c1-2-8-5-10(6-11,7-3-4-7)9(13)12-8/h7-8H,2-5H2,1H3,(H,12,13)/t8-,10+/m0/s1
• InChI Key： SZAXPOWMECBBEK-WCBMZHEXSA-N
• SMILES： O=C1[C@@](C#N)(C[C@H](CC)N1)C1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9Ų

Additional information on (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile

Research Brief on (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile (CAS: 2891580-21-3)

The compound (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile (CAS: 2891580-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrrolidine-based inhibitors. Its stereospecific configuration, particularly the (3S,5S) enantiomer, has been shown to enhance binding affinity to specific biological targets, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and confirm its stereochemical purity.

In vitro and in vivo studies have demonstrated that (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile exhibits inhibitory activity against a range of enzymes, including proteases and kinases. Notably, its ability to modulate inflammatory pathways has been explored in preclinical models of autoimmune diseases, suggesting potential applications in the development of anti-inflammatory therapeutics. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in clinical settings.

The synthesis of this compound has also been optimized in recent years, with several research groups reporting improved yields and reduced byproduct formation. Green chemistry approaches, such as catalytic asymmetric synthesis, have been employed to enhance the sustainability of its production. These advancements are critical for scaling up production to meet the demands of future clinical trials and potential commercialization.

In conclusion, (3S,5S)-3-Cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile represents a promising scaffold for drug discovery, with its unique structural features and biological activity warranting further investigation. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological profile, paving the way for its integration into next-generation pharmaceuticals.